Cas no 1366614-87-0 (1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1366614-87-0
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 6312894
• PubChem ID: 165494639
• Update Time: 2025-06-12

1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454242
• 1366614-87-0

• Inchi： 1S/C17H22FNO4/c1-10-5-6-11(14(18)7-10)12-8-19(9-13(12)15(20)21)16(22)23-17(2,3)4/h5-7,12-13H,8-9H2,1-4H3,(H,20,21)
• InChI Key： HMENFKRQNFGYLR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CN(C(=O)OC(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS: 1366614-87-0)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrrolidine derivatives as versatile scaffolds for drug discovery. Among these, 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS: 1366614-87-0) has emerged as a compound of particular interest due to its potential applications in the development of novel therapeutic agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthetic pathways, physicochemical properties, and biological activities.

The compound, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protecting group and a fluorinated aromatic moiety, has been investigated primarily as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have demonstrated its utility in the preparation of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs), which are crucial targets in the treatment of various diseases, including cancer and neurological disorders.

In terms of synthetic methodology, researchers have optimized the preparation of 1-(tert-butoxy)carbonyl-4-(2-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid through multi-step organic transformations. A 2023 study published in the Journal of Medicinal Chemistry reported an improved asymmetric synthesis route with enhanced yield (78%) and enantiomeric excess (>99% ee), utilizing chiral auxiliary-assisted cyclization followed by selective fluorination. This advancement addresses previous challenges in stereocontrol during the construction of the pyrrolidine ring.

Physicochemical characterization studies have revealed important insights into the compound's properties. With a calculated logP of 2.1 and polar surface area of 55 Ų, the molecule demonstrates favorable drug-like characteristics. The presence of both hydrogen bond donor (carboxylic acid) and acceptor (carbonyl and fluorine) groups contributes to its balanced solubility profile, making it suitable for further derivatization in medicinal chemistry programs.

Biological evaluations have shown promising results, particularly in the context of central nervous system (CNS) drug discovery. The fluorinated aromatic ring system appears to enhance blood-brain barrier penetration, while the pyrrolidine core provides structural rigidity beneficial for target engagement. Recent in vitro studies indicate moderate affinity (IC50 = 320 nM) for the sigma-1 receptor, suggesting potential applications in neuroprotective therapies.

Ongoing research is exploring the compound's utility as a building block for more complex pharmaceutical agents. Several patent applications filed in 2023-2024 describe its incorporation into novel structures targeting inflammatory pathways and oncogenic kinases. The Boc-protected amine functionality in particular offers convenient handles for further synthetic elaboration while maintaining the stereochemical integrity of the molecule.

Future directions for research on 1366614-87-0 include comprehensive ADMET profiling, expansion of structure-activity relationship studies, and investigation of its potential as a fragment in fragment-based drug discovery. The compound's unique combination of structural features and demonstrated synthetic accessibility positions it as a valuable tool in modern medicinal chemistry efforts.